Cas no 156127-31-0 (2(3→4)-Abeo-12,26-epoxy-3-nor-23-oxolanosta-8,23,25-trien-28-oic acid)
156127-31-0 structure
Product Name:2(3→4)-Abeo-12,26-epoxy-3-nor-23-oxolanosta-8,23,25-trien-28-oic acid
CAS No:156127-31-0
MF:C29H40O4
MW:452.625509262085
CID:205620
Update Time:2024-03-01
2(3→4)-Abeo-12,26-epoxy-3-nor-23-oxolanosta-8,23,25-trien-28-oic acid Chemical and Physical Properties
Names and Identifiers
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- Dicyclopenta[a,f]naphthalene-1-carboxylicacid,1,2,3,3a,4,5,5a,6,7,8,8a,9,10,10a-tetradecahydro-1,3a,5a,8a-tetramethyl-6-[(1S)-1-methyl-2-(4-methyl-2-furanyl)-2-oxoethyl]-,(1R,3aS,5aR,6R,8aR,10aR)-
- Dicyclopenta[a,f]naphthalene-1-carboxylicacid,1,2,3,3a,4,5,5a,6,7,8,8a,9,10,10a-tetradecahydro-1,3a,5a,8a-tetramethyl-6-[(1S)
- A(1)-Norlanosta-8,23,25-trien-28-oicacid, 23,26-epoxy-22-oxo-, (4a)-
- Dicyclopenta[a,f]naphthalene-1-carboxylic acid,1,2,3,3a,4,5,5a,6,7,8,8a,9,10,10a-tetradecahydro-1,3a,5a,8a-tetramethyl-6-[1-methyl-2-(4-methyl-2-furanyl)-2-oxoethyl]-,[1R-[1a,3ab,5ab,6b(S*),8aa,10aa]]-
- Natalic acid
- CID 101663496
- Dicyclopenta[a,f]naphthalene-1-carboxylic acid, 1,2,3,3a,4,5,5a,6,7,8,8a,9,10,10a-tetradecahydro-1,3a,5a,8a-tetramethyl-6-[(1S)-1-methyl-2-(4-methyl-2-furanyl)-2-oxoethyl]-, (1R,3aS,5aR,6R,8aR,10aR)-
- 2(3→4)-Abeo-12,26-epoxy-3-nor-23-oxolanosta-8,23,25-trien-28-oic acid
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- Inchi: 1S/C29H40O4/c1-17-15-22(33-16-17)24(30)18(2)19-9-11-29(6)21-7-8-23-26(3,13-14-27(23,4)25(31)32)20(21)10-12-28(19,29)5/h15-16,18-19,23H,7-14H2,1-6H3,(H,31,32)/t18-,19+,23+,26+,27+,28+,29-/m0/s1
- InChI Key: PRIVLFZPYXOUNM-LSKXTFDKSA-N
- SMILES: OC([C@]1(C)CC[C@]2(C)C3CC[C@]4(C)[C@@H]([C@@H](C(C5=CC(C)=CO5)=O)C)CC[C@@]4(C)C=3CC[C@H]21)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 4
- Complexity: 905
- Topological Polar Surface Area: 67.5
Experimental Properties
- Density: 1.15±0.1 g/cm3(Predicted)
- Boiling Point: 572.6±50.0 °C(Predicted)
- pka: 4.82±0.70(Predicted)
2(3→4)-Abeo-12,26-epoxy-3-nor-23-oxolanosta-8,23,25-trien-28-oic acid Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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